![molecular formula C23H22N2O5S B6119946 ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate](/img/structure/B6119946.png)
ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate
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Overview
Description
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate, also known as EMB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been found to have anti-inflammatory properties and can inhibit the activity of certain enzymes involved in inflammation. This compound has also been shown to have antioxidant properties and can scavenge free radicals, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has several advantages for lab experiments, including its ease of synthesis and its relatively low cost. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate. One area of research could focus on the development of more efficient synthesis methods for this compound, which could increase its accessibility for research purposes. Additionally, further studies could be conducted to investigate the potential therapeutic properties of this compound in other disease areas, such as inflammatory diseases and neurodegenerative diseases. Finally, research could be conducted to investigate the potential use of this compound as a drug delivery system, as its chemical structure may make it suitable for this purpose.
Conclusion
This compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties, particularly in the field of cancer research. While the mechanism of action of this compound is not fully understood, studies have shown that it has anti-cancer properties and can induce apoptosis in cancer cells. This compound also has several biochemical and physiological effects, including anti-inflammatory and antioxidant properties. While this compound has some limitations for lab experiments, it has several potential future directions for research, including the development of more efficient synthesis methods and investigation of its potential therapeutic properties in other disease areas.
Synthesis Methods
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate is synthesized through a multi-step process that involves the reaction of 4-aminobenzoic acid with methyl phenyl sulfone and triethylamine to form the intermediate product. This intermediate product is then reacted with 4-nitrobenzoyl chloride to form the final product, this compound.
Scientific Research Applications
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has been studied extensively for its potential therapeutic properties, particularly in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. Additionally, this compound has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
ethyl 4-[[4-[benzenesulfonyl(methyl)amino]benzoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O5S/c1-3-30-23(27)18-9-13-19(14-10-18)24-22(26)17-11-15-20(16-12-17)25(2)31(28,29)21-7-5-4-6-8-21/h4-16H,3H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQBJFCRCGSYPRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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